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Compound of Interest

Compound Name: GSK180736A

Cat. No.: B15607823

Technical Support Center: GSK180736A

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of GSK180736A, along
with troubleshooting guides and frequently asked questions to ensure successful
experimentation.

Stability and Storage Conditions

Proper storage of GSK180736A is critical to maintain its integrity and activity. Below are the
recommended storage conditions for both the solid compound and solutions.

Storage of Solid GSK180736A

Temperature Duration Notes
-20°C 3years Keep tightly sealed.
4°C 2 years For shorter-term storage.

Storage of GSK180736A Stock Solutions

It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]
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Temperature Solvent Duration Source

-80°C DMSO 2 years MedchemExpress[2]

-80°C In solvent 1 year Selleck Chem[1][3]

-80°C In solvent 6 months AbMole BioScience[4]

-20°C DMSO 1 year MedchemExpress[2]
Selleck Chem,

-20°C In solvent 1 month AbMole BioScience[1]

[4]

Note: Discrepancies in storage duration may be due to differences in experimental conditions
or supplier recommendations. For critical long-term studies, it is advisable to perform stability
tests under your specific laboratory conditions.

Solubility

GSK180736A exhibits the following solubility characteristics:

o Concentration
Solvent Solubility ] Notes
(Molar Equivalent)

Use fresh, anhydrous
DMSO as it is
hygroscopic, which
can reduce solubility.
DMSO > 73 mg/mL ~199.8 mM [1][2] Warming to
50°C in a water bath
can aid dissolution.[3]
Sonication is also

recommended.[5]

Sonication or warming
Ethanol 3 mg/mL ~8.21 mM can be used to aid
dissolution.[1][5]

Water Insoluble N/A [11[3]
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Experimental Protocols
Preparation of Stock Solutions

For In Vitro Experiments (e.g., 10 mM Stock Solution in DMSO):

o Equilibration: Allow the vial of solid GSK180736A to reach room temperature for at least 60
minutes before opening.[6]

e Calculation: To prepare a 10 mM stock solution, add the appropriate volume of fresh,
anhydrous DMSO. For example, to 1 mg of GSK180736A (MW: 365.36 g/mol ), add 273.7
uL of DMSO.

» Dissolution: Vigorously vortex the solution. If necessary, sonicate the vial or warm it briefly in
a 50°C water bath to ensure complete dissolution.[3][5]

o Storage: Aliquot the stock solution into single-use vials and store at -80°C or -20°C as per
the stability guidelines above.

Preparation of Working Solutions for In Vivo
Experiments

For in vivo experiments, it is recommended to prepare fresh solutions daily.[2] Below are
example protocols for preparing formulations suitable for administration.

Protocol 1: Formulation with PEG300 and Tween-80
This protocol yields a clear solution with a solubility of > 2.5 mg/mL.[2]

Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix.

Finally, add 45% saline and mix until a clear solution is obtained.

Protocol 2: Formulation with SBE-B-CD in Saline
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This protocol also yields a clear solution with a solubility of > 2.5 mg/mL.[2]

e Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.
e Add 90% of a 20% SBE-B-CD solution in saline and mix until the solution is clear.
Protocol 3: Formulation in Corn Oil

This protocol yields a clear solution with a solubility of > 2.5 mg/mL.[2]

e Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.

e Add 90% corn oil and mix thoroughly.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

upon storage

- Solution concentration is too
high.- Improper storage
temperature.- Freeze-thaw

cycles.

- Warm the solution and
sonicate to redissolve.- If
precipitation persists, consider
preparing a more dilute stock
solution.- Ensure storage at
the recommended temperature
and avoid repeated freeze-

thaw cycles by aliquoting.

Difficulty dissolving the

compound

- Solvent quality (e.g., wet

DMSO).- Insufficient mixing.

- Use fresh, anhydrous DMSO.
[1][2]- Vigorously vortex the
solution.- Aid dissolution by
sonicating the vial or warming
it briefly in a water bath (up to
50°C).[2][3][5]

Cloudy or precipitated in vivo

formulation

- Incorrect order of solvent
addition.- Insufficient mixing

between steps.

- Prepare the formulation by
adding each solvent one by
one in the specified order.[2]-
Ensure thorough mixing after
the addition of each
component before adding the

next.

Inconsistent experimental

results

- Degradation of the compound
due to improper storage.- Use
of a stock solution that has
undergone multiple freeze-

thaw cycles.

- Use a fresh aliquot of the
stock solution for each
experiment.- Verify the storage
conditions and duration of your
stock solutions against the

recommended guidelines.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid GSK180736A upon receipt? Al: Upon receipt, store the solid
compound at -20°C for long-term stability (up to 3 years) or at 4°C for shorter-term use (up to 2

years).[4]
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Q2: Can | store my GSK180736A stock solution at -20°C? A2: Yes, but the recommended
storage duration at -20°C is shorter and varies between suppliers (from 1 month to 1 year).[1]
[2][4] For longer-term storage of stock solutions, -80°C is recommended.[1][2][3]

Q3: Why is my GSK180736A not dissolving in DMSO? A3: This could be due to several
factors. Ensure you are using fresh, anhydrous DMSO, as DMSO is hygroscopic and absorbed
moisture can significantly reduce the solubility of the compound.[1][2] You can also try warming
the solution in a 50°C water bath or sonicating it to aid dissolution.[3][5]

Q4: How many times can | freeze and thaw my stock solution? A4: To ensure the integrity of
the compound, it is strongly recommended to avoid repeated freeze-thaw cycles. You should
aliquot your stock solution into single-use volumes after preparation.[1]

Q5: Should | prepare my in vivo formulation in advance? A5: No, it is recommended to prepare
working solutions for in vivo experiments freshly on the day of use to ensure maximum potency
and stability.[2]

Visual Guides
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Caption: Workflow for preparing GSK180736A solutions.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15607823?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimizat?qn

Check Availability & Pricing

Es the DMSO fresh and anhydrous’>

e

Gave you tried sonication or gentle warming (50°C)’> Use fresh, anhydrous DMSO

r-ﬁ

Is the concentration too h|gh’> Apply sonication or warmlng

Prepare a more dilute solutlon L

Click to download full resolution via product page

Caption: Troubleshooting guide for GSK180736A dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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